2-(4-Methoxyphenylamino)-2-(thiophen-3-yl)acetic acid

• Molecular Formula: C13H13NO3S
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 2-(4-methoxyanilino)-2-thiophen-3-ylacetic acid
• InChI: InChI=1S/C13H13NO3S/c1-17-11-4-2-10(3-5-11)14-12(13(15)16)9-6-7-18-8-9/h2-8,12,14H,1H3,(H,15,16)
• InChI Key: PEDGEGPGMKPYKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(C2=CSC=C2)C(=O)O

Description

2-(4-Methoxyphenylamino)-2-(thiophen-3-yl)acetic acid is a useful research compound. Its molecular formula is C13H13NO3S and its molecular weight is 263.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of thiophen-3-ylboronic acid (339 mg, 2.65 mmol), 2-oxoacetic acid hydrate (244 mg, 2.65 mmol), and 4-methoxyaniline (326 mg, 2.65 mmol) was heated under microwave irradiation at 100° C. for 1 hour. The precipitate was recovered and washed sequentially with acetonitrile, DCM and Et2O. The compound was dried under vacuum at 40° C. to obtain 2-(4-methoxyphenylamino)-2-(thiophen-3-yl)acetic acid (540 mg, 77% yield).